4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide

• IUPAC Name: 1-(4-amino-1,2,4-triazol-4-ium-1-yl)-3,3-dimethylbutan-2-one;bromide
• InChI: InChI=1S/C8H15N4O.BrH/c1-8(2,3)7(13)4-12-6-11(9)5-10-12;/h5-6H,4,9H2,1-3H3;1H/q+1;/p-1
• InChI Key: PPDPFMTULWGXLL-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)C(=O)CN1C=[N+](C=N1)N.[Br-]
• Molecular Formula: C8H15BrN4O
• Molecular Weight: 263.14 g/mol

Description

4-Amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide is a chemical compound known for its potential application in scientific research. This compound is a member of the triazole family and has gained significant attention due to its unique properties.

Mechanism of Action

The mechanism of action of 4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide is not well understood. However, it is believed that this compound inhibits the growth of microorganisms by disrupting their cell walls or membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide have not been extensively studied. However, it has been reported that this compound exhibits low toxicity, making it a potential candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide in lab experiments is its low toxicity. This makes it a safe and viable option for researchers. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for the research of 4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide. One potential direction is to explore its potential application in drug development. Another direction is to investigate its mechanism of action and the biochemical and physiological effects it has on microorganisms. Additionally, further research can be conducted to improve the solubility of this compound, making it more accessible for lab experiments.
Conclusion
In conclusion, 4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide is a promising compound with potential applications in various scientific research fields. Its low toxicity and antimicrobial properties make it a viable candidate for further research. While its mechanism of action and biochemical and physiological effects are not well understood, there is significant potential for future research in these areas.

Synthesis Methods

The synthesis of 4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide involves the reaction of 3,3-dimethyl-2-oxobutanal with hydrazine hydrate and ammonium bromide. This reaction results in the formation of the desired compound, which can be purified through recrystallization.

Scientific Research Applications

4-amino-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,4-triazol-4-ium bromide has shown potential application in various scientific research fields. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been reported that this compound exhibits antimicrobial and antifungal activities, making it a potential candidate for the development of new drugs.